Cas no 1221278-57-4 (5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole)
1221278-57-4 structure
Product Name:5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole
CAS No:1221278-57-4
MF:C7H9ClN2O
MW:172.61216044426
MDL:MFCD15147267
CID:823637
PubChem ID:53415054
Update Time:2024-11-03
5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole
- 5-(chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-cyclobutyl-
- WYB27857
- CS-16013
- MFCD15147267
- EN300-329239
- 1221278-57-4
- AKOS014313273
- CS-0084153
- DB-358958
- 5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole
-
- MDL: MFCD15147267
- Inchi: 1S/C7H9ClN2O/c8-4-6-9-7(10-11-6)5-2-1-3-5/h5H,1-4H2
- InChI Key: BCCZZVBQASSARF-UHFFFAOYSA-N
- SMILES: ClCC1=NC(C2CCC2)=NO1
Computed Properties
- Exact Mass: 172.0403406g/mol
- Monoisotopic Mass: 172.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 1.7
5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039769-1g |
5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole |
1221278-57-4 | 95% | 1g |
$646.68 | 2023-09-03 | |
| Alichem | A449039769-5g |
5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole |
1221278-57-4 | 95% | 5g |
$1903.00 | 2023-09-03 | |
| Apollo Scientific | OR510140-100mg |
5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole |
1221278-57-4 | >98% | 100mg |
£165.00 | 2025-02-20 | |
| abcr | AB450417-250 mg |
5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole; . |
1221278-57-4 | 250MG |
€322.00 | 2023-07-18 | ||
| abcr | AB450417-1 g |
5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole; . |
1221278-57-4 | 1g |
€578.50 | 2023-07-18 | ||
| Chemenu | CM317942-250mg |
5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole |
1221278-57-4 | 95% | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM317942-1g |
5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole |
1221278-57-4 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM317942-5g |
5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole |
1221278-57-4 | 95% | 5g |
$*** | 2023-04-03 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2109-10g |
5-(chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole |
1221278-57-4 | 95% | 10g |
$1200 | 2023-09-07 | |
| Chemenu | CM317942-100mg |
5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole |
1221278-57-4 | 95% | 100mg |
$*** | 2023-04-03 |
5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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